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Introduction to Allyl Cyclohexyloxyacetate

Allyl cyclohexyloxyacetate is a synthetic aroma chemical prized in modern perfumery for its
complex and multifaceted olfactory profile.[1][2][3] It possesses a dominant green and fruity
character, with distinct notes of pineapple and herbal undertones reminiscent of galbanum.[3]
[4] This unique combination allows it to impart a natural freshness and vibrancy to fragrance
compositions.[1] Its excellent stability and solubility in typical fragrance bases make it a
versatile ingredient for a wide range of applications, from fine fragrances to personal care and
household products.[5][6]

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of Allyl
Cyclohexyloxyacetate is fundamental to its effective application in fragrance formulations.
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Property Value Reference
CAS Number 68901-15-5 41071
Molecular Formula C11H1803 [7]
Molecular Weight 198.26 g/mol (4171
Colorless to pale yellowish
Appearance o [4]
clear liquid

Green, fruity (pineapple),
Odor Profile herbal (galbanum), slightly [11[4117]

resinous and balsamic

Medium to strong, with
Odor Strength _ [4]
moderate persistence

) 0.1% to 5% in the fragrance
Typical Usage [1114]
concentrate

Soluble in ethanol, methanol,
Solubility isopropanol, and other [51[7]

common fragrance solvents

Flash Point >100°C [4]

Olfactory Characteristics and Application

Allyl cyclohexyloxyacetate is primarily utilized as a middle-note enhancer in fragrance
compositions.[4] Its role is to bridge the volatile top notes with the tenacious base notes, adding
structure and brightness to the heart of the fragrance.[1][4] It is particularly effective in the
following fragrance families:

e Fougeére: Its green, herbal facets complement the characteristic lavender, oakmoss, and
coumarin accord of fougere fragrances.

o Chypre: The fruity and green notes of Allyl cyclohexyloxyacetate can modernize and lift
the traditional chypre structure of bergamot, labdanum, and oakmoss.[1][8][9]
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» Fruity-Floral: It enhances the fruity and floral accords, providing a natural and vibrant
character.[4]

Experimental Protocols

The following protocols are designed to provide a systematic approach to evaluating the
performance and stability of Allyl cyclohexyloxyacetate in fragrance formulations.

Protocol for Sensory Evaluation of Allyl
Cyclohexyloxyacetate

Objective: To characterize the olfactory profile of Allyl cyclohexyloxyacetate and determine
its detection threshold.

Materials:

» Allyl cyclohexyloxyacetate (99% purity)

Odorless solvent (e.g., Diethyl Phthalate - DEP)

Glass beakers and stirring rods

Volumetric flasks and pipettes

Odor-free smelling strips (blotters)[10]

Panel of at least 5 trained sensory analysts[11]

Procedure:

» Preparation of Dilutions: Prepare a series of dilutions of Allyl cyclohexyloxyacetate in DEP,
ranging from 10% down to 0.01%.

» Blotter Preparation: Dip smelling strips into each dilution to a depth of 1 cm.[10] Allow the
solvent to evaporate for 10-15 seconds.

e Sensory Evaluation: Present the smelling strips to the sensory panel in a randomized and
blind manner.[11]
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» Data Collection: Panelists should describe the odor profile at different dilutions and identify
the lowest concentration at which the odor is detectable (detection threshold).

e Analysis: Compile the descriptors and detection thresholds from all panelists to create a
comprehensive olfactory profile.

Preparation Evaluation Analysis

Prepare Dilutions of Present to Sensory Panel Record Odor Descriptors and
(Al\yl Cyclohexyloxyacetatgﬂﬁjrepare Smelling StupH (Randomized & Blind) Detection Thresholds Compile and Analyze Data Generate Olfactory Profile

Click to download full resolution via product page

Figure 1: Workflow for Sensory Evaluation.

Protocol for Stability Testing in a Consumer Product
Base

Objective: To assess the stability of a fragrance formulation containing Allyl
cyclohexyloxyacetate in a representative consumer product base (e.g., shampoo, lotion).

Materials:

e Fragrance oil containing a known concentration of Allyl cyclohexyloxyacetate (e.g., 2%).
» Unfragranced consumer product base.

» Control fragrance oil (without Allyl cyclohexyloxyacetate).

e Glass jars with airtight lids.

o Controlled environment chambers (e.g., ovens, UV light chambers).[4][7]

e pH meter, viscometer.

e Gas Chromatography-Mass Spectrometry (GC-MS) equipment.
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Procedure:

e Sample Preparation: Prepare two batches of the consumer product: one with the fragrance
containing Allyl cyclohexyloxyacetate and one with the control fragrance. Also, include a
sample of the unperfumed base.[4]

e Initial Analysis: For each batch, record the initial color, odor, pH, and viscosity.[12][13]
Analyze the fragrance composition using GC-MS to determine the initial concentration of key
aroma chemicals, including Allyl cyclohexyloxyacetate.

o Accelerated Stability Testing: Store samples under various stress conditions to predict long-
term stability.[4][5][13]

o Thermal Stability: 40°C for 1, 2, and 3 months.[13]
o Light Stability: Exposure to UV light for 8, 16, and 24 hours.[4]
o Freeze-Thaw Cycles: Three cycles of 24 hours at -10°C followed by 24 hours at 25°C.[12]

» Periodic Evaluation: At each time point, evaluate the samples for any changes in color, odor,
pH, and viscosity compared to the initial measurements and the control sample stored at
room temperature.

o Chemical Analysis: After the stability testing period, re-analyze the fragrance composition of
the samples using GC-MS to quantify any degradation of Allyl cyclohexyloxyacetate and
other fragrance components.
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Figure 2: Workflow for Stability Testing.

Quantitative Data Summary

The following tables present illustrative quantitative data that could be obtained from the
experimental protocols described above.

Olfactory Profile of Allyl Cyclohexyloxyacetate
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L Predominant Descriptors from Sensory
Concentration in DEP < |
ane

10% Intense, sharp, green, pineapple, galbanum

Balanced, green, fruity (pineapple), herbal,

1% )

slightly sweet
0.1% Fresh, green, subtle fruitiness
0.01% Faint, fresh, green

Stability of a 2% Allyl Cyclohexyloxyacetate Fragrance
in Shampoo

Allyl
) ] Cyclohex
Viscosity
. ) Color Odor pH yloxyacet
Condition Time Change
Change Change Change (%) ate
0
Degradati
on (%)
40°C 1 Month None None -0.1 -2% <1%
Slight
Slight weakening
3 Months ) -0.3 -5% ~2%
Yellowing of top
notes
) Significant
_ Noticeable
UV Light 24 Hours ) loss of -0.2 -3% ~5%
Yellowing
freshness
Freeze-
3 Cycles None None None -1% <1%
Thaw
Room
3 Months None None -0.1 -1% <1%
Temp
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Application in Fragrance Formulations: lllustrative

Examples

The following are conceptual fragrance formulations demonstrating how Allyl

cyclohexyloxyacetate can be incorporated to achieve specific olfactory effects.

Modern Fougére Formulation

Ingredient Parts Olfactory Contribution

Bergamot Oll 150 Fresh, citrus top note

Lavender Oil 200 Aromatic, floral heart

Allyl Cyclohexyloxyacetate 30 Green, fruity lift to the heart

Geranium Oil 50 Rosy, green nuance

Coumarin 80 Sweet, hay-like, classic
fougere element

Oakmoss Absolute 40 Earthy, mossy base

Vetiver Oil 30 Woody, earthy base

Musks (e.g., Galaxolide) 200 Clean, sensual base

Iso E Super 220 Woody, ambery, diffusive base

Total 1000

Contemporary Chypre Formulation
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Ingredient Parts Olfactory Contribution

Bergamot Oil 200 Bright, citrus opening

Allyl Cyclohexyloxyacetate 50 Pineap?Ie-Iike fruitiness,
modernizes the top

Rose Absolute 60 Floral heart

Jasmine Absolute 20 Indolic, floral heart

Patchouli Oil 100 Earthy, woody core

Labdanum Resinoid 30 Ambery, resinous base

Oakmoss Tincture (low atranol) 20 Mossy, classic chypre base

Timbersilk™ 150 Woody, ambery diffusion

Hedione 250 Diffusive, transparent floralcy

Musks (e.g., Ambrettolide) 120 Powdery, warm base

Total 1000

Safety and Regulatory Information

Allyl cyclohexyloxyacetate is classified as an irritant and may cause respiratory irritation.[12]
It is harmful if swallowed and may cause an allergic skin reaction.[14] It is also considered toxic
to aquatic life with long-lasting effects.[14] Appropriate personal protective equipment (PPE),
including gloves and safety glasses, should be worn when handling this material.[14] All use of
Allyl cyclohexyloxyacetate must comply with the standards and amendments set by the
International Fragrance Association (IFRA).
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Figure 3: Safety and Handling Considerations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application of Allyl Cyclohexyloxyacetate in Fragrance
Formulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266723#application-of-allyl-cyclohexyloxyacetate-
in-fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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